Cas no 153643-78-8 (1-Butanol,3-(dimethylamino)-3-methyl-(9CI))

• Product Name: 1-Butanol,3-(dimethylamino)-3-methyl-(9CI)
• CAS No: 153643-78-8
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 850867
• PubChem ID: 18920752
• Update Time: 2025-08-04

1-Butanol,3-(dimethylamino)-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,3-(dimethylamino)-3-methyl-(9CI)
• DB-267689
• SCHEMBL7012277
• 153643-78-8
• 1-BUTANOL, 3-(DIMETHYLAMINO)-3-METHYL-
• 3-(dimethylamino)-3-methylbutan-1-ol
• EN300-5041870
• G76402

• Inchi： 1S/C7H17NO/c1-7(2,5-6-9)8(3)4/h9H,5-6H2,1-4H3
• InChI Key： SXDMTFQFUSHADO-UHFFFAOYSA-N
• SMILES： OCCC(C)(C)N(C)C

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 1-Butanol,3-(dimethylamino)-3-methyl-(9CI)

Introduction to 1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI) (CAS No. 153643-78-8)

1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI) (CAS No. 153643-78-8) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 3-(Dimethylamino)-3-methylbutan-1-ol, is characterized by its unique chemical structure, which includes a primary alcohol group and a dimethylamino substituent. These features contribute to its distinct physical and chemical properties, making it a valuable reagent in various synthetic processes.

The molecular formula of 1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI) is C₇H₁₇NO, and its molecular weight is approximately 127.22 g/mol. The compound is typically a colorless liquid with a mild amine odor. It is soluble in water and many organic solvents, which enhances its utility in laboratory and industrial settings.

In the realm of synthetic chemistry, 1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI) serves as an important intermediate in the synthesis of more complex molecules. Its primary alcohol group can undergo various reactions such as esterification, etherification, and oxidation, while the dimethylamino substituent can participate in nucleophilic substitution and condensation reactions. This dual functionality makes it a valuable building block for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has highlighted the potential of 1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI) in the development of new therapeutic agents. For instance, studies have shown that compounds derived from this alcohol can exhibit potent anti-inflammatory and analgesic properties. One notable example is the synthesis of a novel derivative that demonstrated significant efficacy in reducing inflammation in animal models of arthritis. This finding underscores the importance of exploring the biological activities of compounds derived from 1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI).

In addition to its pharmaceutical applications, 1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI) has found use in the formulation of personal care products and cosmetics. Its ability to enhance the solubility and stability of active ingredients makes it an attractive additive in formulations designed to improve skin hydration and reduce signs of aging. Recent advancements in green chemistry have also led to the development of more sustainable methods for producing this compound, further expanding its applications in eco-friendly products.

The safety profile of 1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI) has been extensively studied to ensure its safe use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, 1-Butanol, 3-(Dimethylamino)-3-Methyl-(9CI) (CAS No. 153643-78-8) is a multifaceted compound with a broad spectrum of applications in chemistry and related fields. Its unique chemical structure and versatile reactivity make it an indispensable reagent for synthetic chemists and an important component in the development of new pharmaceuticals and personal care products. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern science.